Cas no 17589-68-3 (Benzenepropanoic acid,4-chloro-b-oxo-)

Benzenepropanoic acid,4-chloro-b-oxo- structure
17589-68-3 structure
Product Name:Benzenepropanoic acid,4-chloro-b-oxo-
CAS No:17589-68-3
MF:C9H7ClO3
MW:198.603081941605
CID:226973
PubChem ID:277674
Update Time:2025-04-19

Benzenepropanoic acid,4-chloro-b-oxo- Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanoic acid,4-chloro-b-oxo-
    • 3-(4-chlorophenyl)-3-oxopropanoic acid
    • 3-(4-chloro-phenyl)-3-oxo-propionic acid
    • 3-(4-Chlor-phenyl)-3-oxo-propionsaeure
    • 4-Chlor-benzoylessigsaeure
    • AC1L5MGC
    • AC1Q5E2I
    • AR-1E6875
    • CTK4D6028
    • NSC126610
    • SureCN4716770
    • 17589-68-3
    • [Chlor-2-benzoyl]-essigsaure
    • SCHEMBL4716770
    • DTXSID20298866
    • Valifenalate metabolite Prop.2
    • CS-0372596
    • NS00067855
    • AKOS006292497
    • NSC-126610
    • Inchi: 1S/C9H7ClO3/c10-7-3-1-6(2-4-7)8(11)5-9(12)13/h1-4H,5H2,(H,12,13)
    • InChI Key: DXPXRKDSHDCJDR-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C(CC(=O)O)=O

Computed Properties

  • Exact Mass: 198.00841
  • Monoisotopic Mass: 198.008
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • Density: 1.378
  • Boiling Point: 400.7°C at 760 mmHg
  • Flash Point: 196.1°C
  • Refractive Index: 1.571
  • PSA: 54.37
  • LogP: 1.99740
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